Cas no 80368-31-6 ( )
structure
Product Name:
CAS No:80368-31-6
MF:C20H26O5
MW:346.417446613312
CID:985525
PubChem ID:5477809
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- 8β-Tigloyloxyreynosin
-  
- (6-hydroxy-5a-methyl-3,9-dimethylidene-2-oxo-3a,4,5,6,7,8,9a,9b-octahydrobenzo[g][1]benzofuran-4-yl) (E)-2-methylbut-2-enoate
- LIATRIS LAEVIGATA LACTONE #1
- 8beta-Tigloyloxyreynosin
- NSC357287
- DTXSID40420460
- 80368-31-6
- NSC-357287
-
-
- Inchi: 1S/C20H26O5/c1-6-10(2)18(22)24-13-9-20(5)14(21)8-7-11(3)16(20)17-15(13)12(4)19(23)25-17/h6,13-17,21H,3-4,7-9H2,1-2,5H3/b10-6+
- InChI Key: FDDKULNHLFGRDK-UXBLZVDNSA-N
- SMILES: O1C(C(=C)C2C(CC3(C)C(CCC(=C)C3C12)O)OC(/C(=C/C)/C)=O)=O
Computed Properties
- Exact Mass: 346.17800
- Monoisotopic Mass: 346.17802393g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 676
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 6
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 72.8Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.2±0.1 g/cm3
- Boiling Point: 500.6±50.0 °C at 760 mmHg
- Flash Point: 174.1±23.6 °C
- PSA: 72.83000
- LogP: 2.69930
- Vapor Pressure: 0.0±2.9 mmHg at 25°C
Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T50550-5 mg |
80368-31-6 | 5mg |
¥5600.0 | 2021-09-07 | |||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN3306-1 mg |
8beta-Tigloyloxyreynosin |
80368-31-6 | 1mg |
¥2835.00 | 2022-04-26 | ||
| Cooke Chemical | M6093935-5mg |
8β-Tigloyloxyreynosin |
80368-31-6 | 95% | 5mg |
RMB 2660.00 | 2025-02-21 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T50550-5mg |
8β-Tigloyloxyreynosin |
80368-31-6 | 5mg |
¥5600.0 | 2023-09-06 | ||
| TargetMol Chemicals | TN3306-5 mg |
8beta-Tigloyloxyreynosin |
80368-31-6 | 98% | 5mg |
¥ 3,940 | 2023-07-11 | |
| TargetMol Chemicals | TN3306-1 mL * 10 mM (in DMSO) |
8beta-Tigloyloxyreynosin |
80368-31-6 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 4040 | 2023-09-15 | |
| TargetMol Chemicals | TN3306-5mg |
8beta-Tigloyloxyreynosin |
80368-31-6 | 5mg |
¥ 3940 | 2024-07-20 | ||
| A2B Chem LLC | AH59912-5mg |
8β-Tigloyloxyreynosin |
80368-31-6 | 95% | 5mg |
$3080.00 | 2024-04-19 | |
| TargetMol Chemicals | TN3306-1 ml * 10 mm |
8beta-Tigloyloxyreynosin |
80368-31-6 | 1 ml * 10 mm |
¥ 4040 | 2024-07-20 |
Related Literature
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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